Cas no 2171920-56-0 (5-(methoxymethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-(methoxymethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2171920-56-0
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 5567254
• PubChem ID: 165596950
• Update Time: 2025-06-13

5-(methoxymethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1594431
• 5-(methoxymethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2171920-56-0

• Inchi： 1S/C10H15N3O3/c1-15-7-10-9(6-14)11-12-13(10)5-8-3-2-4-16-8/h6,8H,2-5,7H2,1H3
• InChI Key： AMTJMABORZPNCB-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C(=C(C=O)N=N1)COC

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.2Ų

Additional information on 5-(methoxymethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde

Recent Advances in the Study of 5-(Methoxymethyl)-1-(Oxolan-2-ylmethyl)-1H-1,2,3-Triazole-4-Carbaldehyde (CAS: 2171920-56-0)

The compound 5-(methoxymethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2171920-56-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 5-(methoxymethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, leveraging click chemistry and other modern synthetic techniques. The presence of both the triazole and aldehyde functional groups in its structure makes it a valuable intermediate for further chemical modifications, enabling the creation of diverse derivatives with tailored biological properties.

In terms of biological activity, preliminary investigations have demonstrated that this compound exhibits promising activity against a range of molecular targets. Notably, it has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of inflammatory diseases. Additionally, its ability to interact with specific protein targets has sparked interest in its use as a scaffold for the development of novel kinase inhibitors, which are of great interest in oncology research.

Further studies have explored the pharmacokinetic properties of 5-(methoxymethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde. These investigations have revealed favorable absorption and distribution profiles, although further optimization may be required to enhance its metabolic stability and reduce potential toxicity. Computational modeling and in vitro assays have been employed to predict and validate its interactions with biological targets, providing valuable insights for future drug design efforts.

The potential applications of this compound extend beyond traditional small-molecule therapeutics. Researchers have also investigated its use in bioconjugation strategies, where its aldehyde group can be utilized for site-specific labeling of biomolecules. This property makes it a useful tool in chemical biology for studying protein-protein interactions and developing targeted therapies.

In conclusion, 5-(methoxymethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde represents a promising compound with diverse applications in medicinal chemistry and chemical biology. Ongoing research continues to uncover new aspects of its biological activity and synthetic utility, positioning it as a valuable asset in the development of novel therapeutic agents. Future studies should focus on further elucidating its mechanism of action and optimizing its pharmacological properties for specific therapeutic indications.